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Cat. No.: B096961

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical identity and safety profile of
diammonium succinate. The document includes its Chemical Abstracts Service (CAS)
number, physicochemical properties, and a thorough summary of its known hazards and safety
precautions based on globally harmonized system (GHS) classifications. In lieu of specific
published toxicological studies on diammonium succinate, this guide presents detailed,
representative experimental protocols for acute dermal and eye irritation based on
internationally recognized OECD guidelines. Furthermore, a logical workflow for chemical
safety assessment is provided to guide researchers in the evaluation of such compounds. All
guantitative data is presented in structured tables for clarity and ease of comparison.

Chemical Identification and Properties

Diammonium succinate, also known as ammonium succinate, is the diammonium salt of
succinic acid.[1][2] It is a white crystalline solid that is soluble in water.[2]
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Identifier Value

Chemical Name Diammonium succinate[1][2]

Butanedioic acid, diammonium salt; Ammonium

Synenyms succinate
CAS Number 2226-88-2
Molecular Formula C4aH12N204
Molecular Weight 152.15 g/mol

Safety and Hazard Information

The safety profile of diammonium succinate has been evaluated by various suppliers and is
communicated through Safety Data Sheets (SDS). The primary hazards identified are skin and
eye irritation.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. The aggregated GHS
information for diammonium succinate from multiple notifications indicates the following
classifications, although it is noted that a significant percentage of notifications did not classify
the chemical as hazardous.
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Precautionary Statements

The following precautionary statements are recommended when handling diammonium
succinate.
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Category Statement Code Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.

Wash skin thoroughly after

P264 .

handling.

Use only outdoors or in a well-
pP271 ]

ventilated area.

Wear protective gloves/eye
P280 p g ] Y

protection/face protection.

IF ON SKIN: Wash with plenty
Response P302+P352
of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get
P332+P313

medical advice/attention.

If eye irritation persists: Get
P337+P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362+P364 )

and wash it before reuse.
Storage P403+P233 Store in a well-ventilated

place. Keep container tightly
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closed.
P405 Store locked up.
Dispose of contents/container
. in accordance with
Disposal P501

local/regional/national/internati

onal regulations.

First-Aid Measures

In case of exposure to diammonium succinate, the following first-aid measures are

recommended.
Exposure Route First-Aid Measures
Move the victim into fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o
artificial respiration and consult a doctor
immediately.
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.

Experimental Protocols for Safety Assessment

While specific, detailed toxicological studies for diammonium succinate are not readily
available in the public domain, its safety assessment would typically follow standardized
guidelines such as those established by the Organisation for Economic Co-operation and
Development (OECD). The following sections provide detailed methodologies for acute dermal
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and eye irritation studies based on OECD Test Guidelines 404 and 405, respectively. These
protocols are representative of the procedures that would be used to evaluate the skin and eye
irritancy of a chemical like diammonium succinate.

Representative Protocol for Acute Dermal
Irritation/Corrosion (based on OECD Test Guideline 404)

Objective: To determine the potential of a test substance to produce irritation or corrosion on
the skin.

Test Animal: The albino rabbit is the preferred species.
Methodology:

o Animal Preparation: Approximately 24 hours before the test, the fur is removed from a small
area (approximately 6 cm?) on the back of the animal by clipping or shaving. Care is taken to
avoid abrading the skin.

o Test Substance Application: A dose of 0.5 g of the solid test substance (diammonium
succinate) is applied to the prepared skin area and covered with a gauze patch. The patch
is held in place with non-irritating tape. An untreated area of skin on the same animal serves
as a control.

o Exposure: The test substance is applied for a duration of 4 hours. After the exposure period,
any residual test substance is removed with a suitable solvent that does not interfere with the
results.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
60 minutes, and then at 24, 48, and 72 hours after patch removal.

e Scoring: Dermal reactions are scored according to a standardized grading system (e.g.,
Draize scale). Observations may continue for up to 14 days to assess the reversibility of any
observed effects.

Representative Protocol for Acute Eye
Irritation/Corrosion (based on OECD Test Guideline 405)
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Objective: To assess the potential of a test substance to cause irritation or corrosion to the eye.
Test Animal: The albino rabbit is the recommended species.
Methodology:

o Animal Selection: Healthy, young adult albino rabbits are used. Both eyes of each animal are
examined for any pre-existing corneal defects or irritation.

o Test Substance Application: A single dose of 0.1 g (weighed) of the solid test substance is
instilled into the conjunctival sac of one eye of the rabbit. The eyelids are then gently held
together for about one second. The other eye remains untreated and serves as a control.

o Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application of
the test substance.

o Evaluation of Ocular Lesions: The degree of eye irritation is evaluated by scoring lesions of
the cornea (opacity), iris, and conjunctiva (redness, swelling, discharge) according to a
standardized scoring system. The reversibility of any lesions is also assessed.

Logical Workflow for Chemical Safety Assessment

The safety assessment of a chemical substance like diammonium succinate typically follows
a structured, logical workflow. This process begins with the identification of the substance and
gathering of existing data, proceeds through a series of toxicological tests if necessary, and
culminates in hazard classification and risk assessment. The following diagram illustrates this
general workflow.
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A logical workflow for the safety assessment of a chemical substance.
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Conclusion

Diammonium succinate (CAS No. 2226-88-2) is a chemical that requires careful handling due
to its potential to cause skin and eye irritation. This technical guide has summarized the
available safety and hazard information according to the GHS and provided representative,
detailed experimental protocols based on OECD guidelines for assessing these endpoints. The
included logical workflow for chemical safety assessment offers a framework for the systematic
evaluation of such compounds. Researchers, scientists, and drug development professionals
should adhere to the recommended safety precautions and consult the relevant safety data
sheets before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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